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Compound of Interest

Compound Name: 2-Hydroxyethyl formate

CAS No.: 628-35-3

Cat. No.: B1216225

Get Quote

Welcome to the technical support center for 2-Hydroxyethyl formate (HEF). This guide is

designed for researchers, scientists, and drug development professionals to navigate the

common challenges and questions that may arise during the use of this versatile chemical

compound. As Senior Application Scientists, we have compiled this resource based on both

fundamental chemical principles and practical laboratory experience to ensure your

experiments are successful.

Frequently Asked Questions (FAQs)
1. What is 2-Hydroxyethyl formate?

2-Hydroxyethyl formate (CAS 628-35-3), also known as ethylene glycol monoformate, is an

organic compound with the chemical formula C₃H₆O₃.[1][2] It is the ester of formic acid and

ethylene glycol.[1] This colorless liquid possesses a pleasant odor and is valued for its dual

functionality, containing both a hydroxyl (-OH) and a formate (-OCHO) group.[1] This unique

structure allows it to act as a solvent, a reagent, and an intermediate in a variety of chemical

syntheses, including the production of pharmaceuticals and agrochemicals.[1]
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2. What are the primary applications of 2-Hydroxyethyl formate in research and

development?

2-Hydroxyethyl formate's utility spans several areas:

Intermediate in Organic Synthesis: Its bifunctional nature makes it a valuable building block

for more complex molecules.[1]

Solvent: It can serve as a solvent for various organic reactions due to its ability to dissolve a

range of compounds.[1][3]

Formylating Agent: It has the potential to be used as a formylating agent, introducing a

formyl group into other molecules.[1]

Precursor to other chemicals: Research has explored its use in synthesizing other valuable

chemicals like ethylene carbonate.[1]

3. What are the key safety precautions when handling 2-Hydroxyethyl formate?

While 2-Hydroxyethyl formate exhibits low toxicity, proper safety protocols are essential.[1] It

is classified as harmful if swallowed and can cause skin and serious eye irritation.[2] Therefore,

it is crucial to:

Wear appropriate personal protective equipment (PPE), including safety glasses with side-

shields, gloves, and a lab coat.[4][5]

Handle the compound in a well-ventilated area or under a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[4][5]

In case of contact with eyes, rinse continuously with water for several minutes and seek

medical attention.[4][5]

Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. How should 2-Hydroxyethyl formate be stored?
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To maintain its integrity, 2-Hydroxyethyl formate should be stored in a tightly closed container

in a cool, dry, and well-ventilated area. It is important to prevent exposure to moisture to

minimize hydrolysis.

Troubleshooting Guide: Experimental Challenges
This section addresses specific problems you might encounter during your experiments with 2-
Hydroxyethyl formate, providing potential causes and actionable solutions.

Issue 1: Inconsistent Reaction Yields or Incomplete
Reactions
Question: My reaction with 2-Hydroxyethyl formate is giving inconsistent yields or failing to go

to completion. What could be the cause?

Answer: This is a common issue that can stem from several factors related to the purity and

stability of 2-Hydroxyethyl formate.

Causality and Protocol:

The primary culprit is often the presence of impurities, namely formic acid and ethylene glycol,

which arise from the hydrolysis of the ester.[1] The presence of water in your reaction mixture

or in the 2-Hydroxyethyl formate itself can facilitate this degradation. Formic acid can alter the

pH of your reaction, potentially inhibiting or catalyzing unintended side reactions. Ethylene

glycol, with its two hydroxyl groups, can compete in reactions where the hydroxyl group of HEF

is the intended reactive site.

Troubleshooting Workflow:
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Problem: Inconsistent Yields

Inconsistent or Low Yield

1. Verify Purity of 2-Hydroxyethyl Formate

2. Check for Moisture in Reagents and Glassware

Purity Confirmed Purify HEF (Distillation)

Impurities Detected (NMR, GC-MS)

3. Optimize Reaction Conditions

Anhydrous Conditions Confirmed Dry Solvents and Reagents

Moisture Present

Adjust Stoichiometry/Catalyst

Low Conversion

Reaction Successful

Improved Yield

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent reaction yields.
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Step-by-Step Methodologies:

Purity Verification:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire a ¹H NMR spectrum of your

2-Hydroxyethyl formate. Look for characteristic peaks of formic acid (singlet around 8

ppm) and ethylene glycol (singlet around 3.7 ppm, broad singlet for -OH).

Gas Chromatography-Mass Spectrometry (GC-MS): This technique can effectively

separate and identify volatile impurities.

Purification by Distillation:

If impurities are detected, purify the 2-Hydroxyethyl formate by vacuum distillation. The

boiling point is approximately 144 °C at atmospheric pressure, so a lower pressure is

recommended to prevent thermal degradation.[1]

Ensuring Anhydrous Conditions:

Drying Solvents and Reagents: Use standard laboratory techniques to dry your reaction

solvents and other reagents. For example, solvents can be distilled over a suitable drying

agent.

Drying Glassware: Ensure all glassware is thoroughly dried in an oven and cooled under

an inert atmosphere (e.g., nitrogen or argon) before use.

Issue 2: Unexpected Side Products
Question: I am observing unexpected side products in my reaction involving 2-Hydroxyethyl
formate. What are the likely side reactions?

Answer: The bifunctional nature of 2-Hydroxyethyl formate can sometimes lead to unintended

reactions, particularly transesterification and reactions involving the hydroxyl group.

Causality and Prevention:

Transesterification: If your reaction involves other esters or alcohols, especially under acidic

or basic conditions, transesterification can occur.[7] For example, if you are using an alcohol
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as a solvent, it can react with the formate group of HEF.

Prevention: Choose a non-reactive solvent. If an alcohol is necessary, consider using a

large excess of it to drive the equilibrium towards the desired product. Alternatively, protect

the hydroxyl group of HEF before carrying out the reaction.

Reactions of the Hydroxyl Group: The hydroxyl group can undergo reactions typical of

alcohols, such as acylation or etherification, if appropriate reagents are present.

Prevention: If the formate group is the intended reactive site, consider protecting the

hydroxyl group with a suitable protecting group (e.g., a silyl ether) prior to the main

reaction. The protecting group can then be removed in a subsequent step.

Issue 3: Polymerization or Gelling of the Reaction
Mixture
Question: My reaction mixture containing a monomer and 2-Hydroxyethyl formate has

become viscous or formed a gel. What is happening?

Answer: While 2-Hydroxyethyl formate itself is not prone to polymerization, it can be confused

with or contaminated by similar compounds that are, such as 2-hydroxyethyl acrylate (HEA) or

2-hydroxyethyl methacrylate (HEMA).[8][9] These monomers readily polymerize, especially in

the presence of initiators (like heat, light, or radicals) and in the absence of inhibitors.

Causality and Mitigation:

Mislabeled Reagent: Double-check the label and CAS number of your starting material to

ensure you are using 2-Hydroxyethyl formate (628-35-3) and not HEA (818-61-1) or HEMA

(868-77-9).

Contamination: If your 2-Hydroxyethyl formate is contaminated with a polymerizable

species, this can lead to polymerization.

Mitigation: Purify the 2-Hydroxyethyl formate by distillation. When working with

monomers, ensure that a suitable polymerization inhibitor is present if the reaction

conditions might initiate polymerization.
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Quantitative Data Summary
Property Value Source

Molecular Formula C₃H₆O₃ [1]

Molecular Weight 90.08 g/mol [2]

CAS Number 628-35-3 [2]

Boiling Point ~144 °C [1]

Appearance Colorless liquid [1]

Odor Pleasant [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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